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Compound of Interest

Compound Name: 1,2-Eicosanediol

CAS No.: 39825-93-9

Cat. No.: B023735

Get Quote

Executive Summary
1,2-Eicosanediol (C20H42O2) represents a specific class of amphiphilic lipids where a polar

vicinal diol head group is coupled to a long-chain saturated hydrophobic tail (C20).[1] Unlike its

shorter homologs (e.g., 1,2-hexanediol) which are liquid and water-miscible, 1,2-Eicosanediol
is a waxy solid at room temperature with a melting point typically in the range of 70–80°C.[1]

Its solubility profile is governed by a stark molecular dichotomy: the massive London Dispersion

forces of the arachidic chain versus the localized hydrogen bonding of the glycol head. This

guide provides a mechanistic understanding of its dissolution, predictive solubility parameters,

and a validated protocol for quantification, addressing its primary utility as a rheology modifier

and crystalline structurant in lipid-based drug delivery systems.

Molecular Architecture & Solubility
Thermodynamics[1]
To master the solubility of 1,2-Eicosanediol, one must move beyond "like dissolves like" and

apply Hansen Solubility Parameters (HSP). The molecule consists of two competing domains:
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The Hydrophobic Domain (C20 Chain): Contributes heavily to

(Dispersion forces). This requires solvents with high non-polar character to overcome the
crystal lattice energy.

The Hydrophilic Domain (1,2-Diol): Contributes to

(Polarity) and

(Hydrogen Bonding).[1] While significant in short chains, this effect is diluted in C20, making
the molecule practically insoluble in water.

Mechanism of Dissolution
The dissolution process for this long-chain diol is endothermic and entropy-driven only at

elevated temperatures.[1] Below its melting point, the crystal lattice energy (enthalpy of fusion)

presents a high barrier to solvation.
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Figure 1: The thermodynamic pathway of dissolving 1,2-Eicosanediol. Note the critical role of

temperature in polar solvents, leading to gelation upon cooling.

Empirical Solubility Data & Solvent Selection[1]
The following data categorizes solvent compatibility based on experimental observations of

homologous long-chain diols.

Key Definition:
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Soluble: > 10 mg/mL at 25°C.[1]

Hot Soluble: Soluble > 10 mg/mL at 75°C, but precipitates/gels at 25°C.

Insoluble: < 0.1 mg/mL.[1]

Table 1: Solubility Profile of 1,2-Eicosanediol[1]
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Solvent Class
Representative
Solvent

Solubility Behavior Formulation Insight

Chlorinated Chloroform, DCM High

Best for stock

solutions.[1][2] The

high density and non-

polarity match the C20

tail perfectly.

Aliphatic Hexane, Heptane Moderate to High

Soluble, but may

require slight warming

to speed up

dissolution due to high

MP.[1][2]

Alcohols Ethanol, Isopropanol
Temperature

Dependent

Critical: Soluble at

70°C. Forms

organogels or

crystalline precipitates

upon cooling.[1][2]

Ethers THF, Diethyl Ether Moderate

Good intermediate

solvents; THF is

preferred for GPC

analysis.[1][2]

Aqueous Water, PBS Insoluble

LogP ~10.4 makes it

hydrophobic.[1][2] Do

not use as a primary

vehicle.

Oils MCT Oil, Mineral Oil Hot Soluble

Excellent for

cosmetic/topical

bases.[1][2] Will

structure the oil

(thicken) upon

cooling.

Analytical Protocol: The Self-Validating System
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Quantifying 1,2-Eicosanediol is challenging because it lacks a chromophore, rendering

standard UV-Vis detection (HPLC-UV) useless.[1]

Recommended Method: Gas Chromatography with Flame Ionization Detection (GC-FID).[1]

Alternative: HPLC with Evaporative Light Scattering Detection (HPLC-ELSD).[1]

Protocol: GC-FID Quantification
This protocol includes an internal standard (IS) validation step to ensure accuracy despite

manual handling errors.[1]

A. Reagents[1][3][4]
Analyte: 1,2-Eicosanediol (Reference Standard).[1]

Solvent: Chloroform (HPLC Grade) or 1:1 Chloroform:Methanol.[1]

Internal Standard (IS): 1,2-Octadecanediol (C18) or Eicosane (C20 alkane) - Must be

structurally similar but chromatographically distinct.[1]

B. Instrument Parameters
Column: DB-5ht or ZB-5 (Non-polar, 5% phenyl, 30m x 0.25mm).[1] High-temperature

column required.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1]

Inlet: Splitless mode, 280°C.

Detector: FID @ 300°C.

Oven Program:

Start 100°C (Hold 1 min).

Ramp 15°C/min to 320°C.

Hold 5 min (Ensure complete elution of C20 diol).
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C. Workflow Diagram
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Figure 2: Analytical workflow for trace quantification. Silylation is optional but recommended for

sharp peaks.

Formulation Implications: The "Gelation" Factor
Researchers often mistake the precipitation of 1,2-Eicosanediol in alcohols or oils for

"insolubility." This is technically a phase transition.[1]

Organogelation: Long-chain 1,2-diols are known low-molecular-weight organogelators

(LMOGs).[1] In oils (e.g., olive oil, squalane), 1,2-Eicosanediol self-assembles into 3D
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fibrillar networks via intermolecular hydrogen bonding of the head groups and Van der Waals

interdigitation of the tails.

Application: This property can be exploited to create solid lipid nanoparticles (SLNs) or to

thicken anhydrous formulations without polymers.

Stability Warning
When formulating in ethanol/water mixtures:

Dissolve 1,2-Eicosanediol in pure ethanol at 60°C.

Add water slowly while maintaining high shear and temperature.

Result: Rapid cooling will likely cause crystallization.[1] Controlled cooling may yield a stable

dispersion or liposomal structure depending on surfactants used.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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